Cas no 1820580-87-7 ((2R,3R)-2-(4-chlorophenyl)oxolane-3-carboxylic acid)

• Product Name: (2R,3R)-2-(4-chlorophenyl)oxolane-3-carboxylic acid
• CAS No: 1820580-87-7
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• MDL: MFCD28139462
• CID: 4770385
• PubChem ID: 91647701
• Update Time: 2025-06-11

(2R,3R)-2-(4-chlorophenyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-2-(4-chlorophenyl)oxolane-3-carboxylic acid
• (2R,3R)-2-(4-chlorophenyl)oxolane-3-carboxylic acid

• MDL： MFCD28139462
• Inchi： 1S/C11H11ClO3/c12-8-3-1-7(2-4-8)10-9(11(13)14)5-6-15-10/h1-4,9-10H,5-6H2,(H,13,14)/t9-,10-/m1/s1
• InChI Key： UGUJBBPWDUGJLX-NXEZZACHSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H]1[C@H](C(=O)O)CCO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2R,3R)-2-(4-chlorophenyl)oxolane-3-carboxylic acid

Introduction to (2R,3R)-2-(4-chlorophenyl)oxolane-3-carboxylic Acid (CAS No. 1820580-87-7)

(2R,3R)-2-(4-chlorophenyl)oxolane-3-carboxylic acid, identified by its CAS number 1820580-87-7, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The oxolane ring, a five-membered heterocyclic structure, introduces a high degree of flexibility and reactivity, making it a valuable scaffold for designing novel therapeutic agents.

The< strong>4-chlorophenyl substituent attached to the oxolane ring enhances the compound's electronic properties, influencing its interactions with biological targets. This feature is particularly relevant in the design of selective inhibitors and modulators. Recent studies have highlighted the importance of such structural motifs in developing drugs that exhibit high specificity and low toxicity.

In the realm of medicinal chemistry, the stereochemistry of the< strong>(2R,3R) configuration plays a crucial role in determining the biological activity of a compound. The precise arrangement of atoms in this molecule not only affects its binding affinity to target proteins but also influences its metabolic stability. This has led to extensive research into optimizing the stereochemical profile for improved pharmacokinetic properties.

One of the most compelling aspects of (2R,3R)-2-(4-chlorophenyl)oxolane-3-carboxylic acid is its potential application in the synthesis of enzyme inhibitors. Enzymes are central to numerous biological pathways, and modulating their activity is key to treating a wide range of diseases. The oxolane core provides a versatile platform for designing molecules that can interact with enzyme active sites. For instance, studies have demonstrated its utility in developing inhibitors targeting proteases and kinases, which are implicated in various pathological conditions.

Recent advancements in computational chemistry have further enhanced our understanding of how (2R,3R)-2-(4-chlorophenyl)oxolane-3-carboxylic acid interacts with biological targets. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures. These computational approaches have complemented experimental efforts, allowing for more efficient development of novel drug candidates.

The< strong>4-chlorophenyl group also contributes to the compound's ability to cross cell membranes, which is essential for many therapeutic applications. The hydrophobic nature of this substituent facilitates passive diffusion through lipid bilayers, ensuring adequate bioavailability. This property is particularly important for drugs that need to reach intracellular targets.

In addition to its role as a scaffold for enzyme inhibitors, (2R,3R)-2-(4-chlorophenyl)oxolane-3-carboxylic acid has shown promise in other areas of drug development. For example, it has been investigated as a precursor for designing small-molecule chelators that can target metal ions involved in disease processes. These chelators have potential applications in treating metal poisoning and enhancing the efficacy of metal-based therapeutics.

The synthesis of (2R,3R)-2-(4-chlorophenyl)oxolane-3-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies have been developed to streamline this process, ensuring scalability for industrial production. Techniques such as asymmetric synthesis and catalytic transformations have been particularly useful in constructing the complex stereochemistry of this molecule.

As research continues to uncover new therapeutic targets and mechanisms, the demand for structurally diverse compounds like (2R,3R)-2-(4-chlorophenyl)oxolane-3-carboxylic acid is expected to grow. Its unique combination of structural features makes it a valuable asset in the pharmaceutical chemist's toolkit. By leveraging its properties, scientists can develop innovative solutions to address unmet medical needs.

The future prospects for this compound are promising, with ongoing studies exploring its potential in various therapeutic areas. Collaborative efforts between academic researchers and industry scientists are likely to drive further innovation and lead to the discovery of new drugs based on this scaffold. As our understanding of biological systems evolves, so too will our ability to harness compounds like (2R,3R)-2-(4-chlorophenyl)oxolane-3-carboxylic acid for therapeutic benefit.